N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C22H20ClN3O2S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H20ClN3O2S/c23-18-15-17(24-21(27)16-5-2-1-3-6-16)8-9-19(18)25-10-12-26(13-11-25)22(28)20-7-4-14-29-20/h1-9,14-15H,10-13H2,(H,24,27)
• InChI Key: LPMGTSSCNAYFNG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3)Cl)C(=O)C4=CC=CS4

Description

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as L-745,870 and is a potent antagonist for the neurokinin-1 (NK1) receptor. The NK1 receptor is a G protein-coupled receptor that is widely distributed throughout the central and peripheral nervous systems, making it an attractive target for drug development.

Mechanism of Action

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide acts as a selective antagonist for the this compound receptor. The this compound receptor is involved in a variety of physiological processes, including pain perception, inflammation, and stress response. By blocking the this compound receptor, this compound can modulate these processes and provide therapeutic benefits.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific application. It has been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines. It also has anti-tumor effects by inducing apoptosis in cancer cells. In addition, it has been shown to have anxiolytic and antidepressant effects by modulating the activity of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide in lab experiments is its high potency and selectivity for the this compound receptor. This allows for precise modulation of the receptor's activity without affecting other receptors or physiological processes. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide. One area of interest is its potential use in the treatment of substance abuse disorders, particularly opioid addiction. Another area of research is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide involves a multi-step process. The first step involves the reaction of 3-chloro-4-nitroaniline with 2-thiophenecarboxylic acid to form 3-chloro-4-[4-(2-thienylcarbonyl)amino]aniline. This intermediate is then reacted with piperazine to form this compound. The final product is obtained through purification by recrystallization.

Scientific Research Applications

N-{3-chloro-4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-depressant effects. In addition, it has been investigated for its potential use in the treatment of neurological disorders such as schizophrenia, anxiety, and substance abuse disorders.